1-{imidazo[1,2-b]pyridazin-6-yl}-1H-imidazole

• IUPAC Name: 6-imidazol-1-ylimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C9H7N5/c1-2-9(13-5-3-10-7-13)12-14-6-4-11-8(1)14/h1-7H
• InChI Key: XTCMOYCYWYIWAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NC=C2)N3C=CN=C3
• Molecular Formula: C9H7N5
• Molecular Weight: 185.19 g/mol

Description

The compound “1-{imidazo[1,2-b]pyridazin-6-yl}-1H-imidazole” is a significant structural component of a large number of pharmaceuticals. It is a part of the imidazo[1,2-b]pyridazine moiety, which is a privileged drug moiety found in many approved and experimental drugs.

Synthesis Analysis

The synthesis of “this compound” involves various transformations to conveniently access the compound from readily available starting materials. The synthesis has been a subject of intense research for numerous decades.

Molecular Structure Analysis

The molecular structure of “this compound” is unique. The imidazo[1,2-b]pyridazine moiety binds to the hinge region of kinases, and substitutions at positions 2, 3, 6, 7, and 8 dictate kinase selectivity and potency.

Chemical Reactions Analysis

The compound “this compound” has been found to inhibit TAK1 at nanomolar concentrations. It has been discovered that 6-substituted morpholine or piperazine imidazo[1,2-b]pyridazines, with an appropriate aryl substituent at position-3, can inhibit TAK1.

Mechanism of Action

The mechanism of action of “1-{imidazo[1,2-b]pyridazin-6-yl}-1H-imidazole” involves inhibiting the enzymatic activity of TAK1. The compound and its analogs inhibit the growth of multiple myeloma cell lines MPC-11 and H929 with GI50 values as low as 30 nM.